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Compound of Interest

Compound Name: 2,5-Dibromoterephthalic acid

Cat. No.: B076187 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2,5-Dibromoterephthalic acid, ensuring compliance and safety.

Hazard Identification and Classification
Before handling, it is crucial to recognize the hazards associated with 2,5-
Dibromoterephthalic acid. According to safety data sheets, this chemical is classified as a

hazardous substance.[1]

Hazard Classification Category Description

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][2][3]

Serious Eye Damage/Eye

Irritation
Category 2

Causes serious eye irritation.

[1][2][3]

Specific target organ toxicity

(single exposure)
Category 3

May cause respiratory

irritation.[1]

This table summarizes the primary hazards associated with 2,5-Dibromoterephthalic acid.

Due to its bromine content, 2,5-Dibromoterephthalic acid is categorized as a halogenated

organic compound. This classification is critical for proper waste segregation.
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Personal Protective Equipment (PPE)
When handling 2,5-Dibromoterephthalic acid for any purpose, including disposal, appropriate

personal protective equipment must be worn to minimize exposure.

Hand Protection: Wear protective gloves.[1]

Eye/Face Protection: Use safety glasses with side-shields or goggles.[2][4]

Skin and Body Protection: Wear a lab coat or long-sleeved clothing.[2]

Respiratory Protection: In case of inadequate ventilation or dust formation, use a

NIOSH/MSHA approved respirator.[2][4]

Step-by-Step Disposal Procedure
The primary method for the disposal of 2,5-Dibromoterephthalic acid is through an approved

hazardous waste disposal program. On-site chemical treatment or neutralization is not

recommended without specific, validated protocols, as improper treatment can create additional

hazards.

Step 1: Waste Collection and Segregation

Collect Waste: Place solid 2,5-Dibromoterephthalic acid waste and any materials

contaminated with it (e.g., weighing paper, gloves, paper towels) into a designated,

compatible waste container.

Segregate as Halogenated Organic Waste: Do not mix 2,5-Dibromoterephthalic acid with

non-halogenated chemical waste. Proper segregation is crucial for correct disposal and to

prevent dangerous chemical reactions.

Container Requirements: The waste container must be in good condition, made of a material

compatible with the chemical, and have a tightly sealing lid to prevent spills or the release of

dust.[4]

Step 2: Labeling the Waste Container

Clear Identification: The waste container must be clearly labeled as "Hazardous Waste."
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List Contents: Specify the full chemical name: "2,5-Dibromoterephthalic acid." Do not use

abbreviations. If it is a mixed waste stream, list all components and their approximate

percentages.

Indicate Hazards: The label should include the relevant hazard pictograms (e.g., irritant).

Step 3: Storage of Chemical Waste

Designated Area: Store the sealed and labeled waste container in a designated satellite

accumulation area within the laboratory.

Safe Storage Conditions: Keep the container in a dry, cool, and well-ventilated place.[1]

Ensure it is stored away from incompatible materials, such as strong oxidizing agents.

Secondary Containment: It is best practice to store the waste container in a secondary

containment bin to prevent the spread of material in case of a leak.

Step 4: Arranging for Disposal

Contact Your Institution's EHS Office: Follow your institution's specific procedures for

hazardous waste pickup. Contact your Environmental Health and Safety (EHS) or equivalent

department to schedule a collection.

Professional Disposal: The waste will be transported to a licensed and approved waste

disposal facility. The recommended disposal method for halogenated organic compounds is

incineration in a chemical incinerator equipped with an afterburner and scrubber to handle

the hazardous decomposition products, which can include hydrogen halides and bromine.[4]

Contaminated Packaging: Dispose of the original, empty container as unused product in the

same hazardous waste stream.[4]

Accidental Spill Cleanup
In the event of a spill, follow these procedures:

Ensure Safety: Wear the appropriate PPE, including respiratory protection if dust is

generated.
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Contain the Spill: Prevent the spread of the solid material.

Clean Up: Carefully sweep or shovel the spilled material into a suitable container for

disposal.[1][4] Avoid actions that create dust.

Decontaminate: Clean the spill area thoroughly.

Dispose of Cleanup Materials: All materials used for cleanup (e.g., paper towels, absorbent

pads) must be placed in the hazardous waste container along with the spilled chemical.

Disposal Workflow
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Disposal workflow for 2,5-Dibromoterephthalic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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